Cas no 1807004-71-2 (2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine
• CAS No: 1807004-71-2
• MF: C₆H₂BrF₂IN₂O₂
• MW: 378.897559642792
• CID: 4861004
• Update Time: 2025-10-31

2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine

• Inchi： 1S/C6H2BrF2IN2O2/c7-4-3(10)1-2(5(8)9)6(11-4)12(13)14/h1,5H
• InChI Key： YVLPDTZHFCKYPR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(C(F)F)=C1)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine

Introduction to 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1807004-71-2)

2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine, identified by its CAS number 1807004-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of multiple substituents, including bromo, iodo, and difluoromethyl groups, as well as a nitro moiety, makes this molecule a versatile scaffold for further chemical modifications and functionalization.

The structural features of 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine contribute to its unique chemical properties and reactivity. The bromo and iodo substituents are particularly valuable in synthetic chemistry, as they can serve as excellent leaving groups for nucleophilic substitution reactions. This allows for the introduction of various functional groups at different positions on the pyridine ring, enabling the design of complex molecular architectures. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in pharmaceutical development.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with potential therapeutic applications. The nitro group in 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine not only contributes to the compound's electronic properties but also serves as a handle for further chemical transformations. For instance, the reduction of the nitro group to an amine can open up new possibilities for derivatization and lead optimization.

One of the most compelling aspects of this compound is its utility in the synthesis of biologically active molecules. Researchers have leveraged its versatile structure to develop inhibitors targeting various biological pathways. For example, studies have shown that pyridine derivatives with similar substituents can interact with enzymes and receptors involved in cancer metabolism and inflammation. The specific arrangement of substituents in 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine may contribute to its potential as a lead compound in these contexts.

The difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as solubility and bioavailability. This feature is especially relevant in drug discovery, where optimizing these properties is crucial for achieving therapeutic efficacy. Additionally, the presence of both bromo and iodo atoms provides multiple points for further functionalization, allowing chemists to explore a wide range of structural variations.

Recent advancements in synthetic methodologies have further enhanced the appeal of 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine. Techniques such as cross-coupling reactions, including Suzuki-Miyaura and Stille couplings, have enabled the efficient introduction of additional functional groups at desired positions on the pyridine core. These methods have been instrumental in generating libraries of derivatives for high-throughput screening, facilitating the identification of novel drug candidates.

The compound's potential extends beyond pharmaceutical applications. In agrochemical research, pyridine derivatives are frequently employed as intermediates in the synthesis of pesticides and herbicides. The structural features of 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine make it a promising candidate for developing new agrochemicals with improved efficacy and environmental safety profiles.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1807004-71-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, iodo, difluoromethyl, and nitro groups, make it a valuable scaffold for further chemical modifications and lead optimization. The growing body of research on pyridine derivatives underscores their importance in modern drug discovery and agricultural science.